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Compound of Interest

Compound Name: Biphenyl-4-yl-p-tolyl-methanone

Cat. No.: B3052174

Comparative Guide to Photoinitiators: 4-
Phenylbenzophenone vs. Irgacure 184

For Researchers, Scientists, and Drug Development Professionals

In the field of photopolymerization, the selection of an appropriate photoinitiator is critical for
achieving desired reaction kinetics and final product properties. This guide provides a detailed
comparison of two widely used photoinitiators: 4-Phenylbenzophenone, a classic Type Il
photoinitiator, and Irgacure 184, a popular Type | photoinitiator. This comparison is intended to
assist researchers in making informed decisions for their specific applications, from material
science to drug delivery systems.

Due to the limited availability of specific experimental data for Biphenyl-4-yl-p-tolyl-
methanone, this guide utilizes the closely related and well-documented compound, 4-
Phenylbenzophenone (also known as 4-Benzoylbiphenyl), as a representative benzophenone-
based photoinitiator.

Physicochemical and Performance Characteristics

A summary of the key properties of 4-Phenylbenzophenone and Irgacure 184 is presented
below. These properties influence their suitability for different applications.
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Property

4-Phenylbenzophenone

Irgacure 184

CAS Number

2128-93-0[1][2][3]

947-19-3[4][5][6]

Molecular Formula

C19H140[1][2][3]

C13H1602[7]

Molecular Weight 258.3 g/mol [1] 204.3 g/mol [6]
Appearance White to pale yellow solid[2] White crystalline powder[5]
Melting Point 99-103 °CJ[8] 47-50 °C[5]

Boiling Point 419-420 °C[8] 175 °C at 15 mm Hg[5]

UV Absorption Maxima

~289 nm[9]

244, 280, 330 nm[7]

Photoinitiation Type

Type Il (Hydrogen Abstraction)
[10]

Type | (a-Cleavage)[4][5]

Key Features

Cost-effective, good for

surface cure.[10]

Highly efficient, non-yellowing,
good for both surface and
through cure.[4][6][11]

Common Applications

UV curable coatings and inks,

plastics, adhesives.[8][10]

Clear coatings for wood, metal,
and plastics; printing inks;
adhesives.[5][6][11]

Experimental Performance Data

Direct comparative studies detailing the photoinitiation efficiency under identical conditions are

not readily available in the public domain. However, performance characteristics can be

inferred from their mechanism of action and typical applications.

4-Phenylbenzophenone (Type l):

e Mechanism: Upon UV irradiation, 4-Phenylbenzophenone is excited to a triplet state. It then

abstracts a hydrogen atom from a synergist (often a tertiary amine) to generate an initiating

free radical.[10]

» Performance: Generally exhibits slower cure speeds compared to Type | initiators.[10] Its

efficiency is highly dependent on the concentration and type of synergist used. It is
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particularly effective for surface curing.
Irgacure 184 (Type I):

e Mechanism: Irgacure 184 undergoes a-cleavage upon UV absorption, directly forming two
free radicals that can initiate polymerization.[4][5]

o Performance: Known for its high photoinitiation activity and efficiency.[4][5] It provides a good
balance of surface and through-cure, making it versatile for various film thicknesses.[11] It is
also noted for its low yellowing properties, which is advantageous for clear coatings.[5][6]

Experimental Protocols

Detailed experimental protocols are crucial for the evaluation and comparison of photoinitiators.
Below are representative protocols for the synthesis of 4-Phenylbenzophenone and a general
procedure for UV curing using a photoinitiator like Irgacure 184.

Synthesis of 4-Phenylbenzophenone

This protocol describes a Friedel-Crafts acylation reaction to synthesize 4-
Phenylbenzophenone.[10]

Materials:

e Biphenyl

e Benzoyl chloride

e Anhydrous aluminum chloride (AICI3)
e Dry chloroform

» Dichloromethane

e Ethanol

* Ice bath

o Standard laboratory glassware
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Procedure:

In a flask equipped with a stirrer and placed in an ice bath, a mixture of anhydrous aluminum
chloride (4.5 g) and benzoyl chloride (11.5 mmol) in dry chloroform (15 ml) is prepared.[10]

¢ A solution of biphenyl (11 mmol) in chloroform (5 ml) is added slowly to the stirred mixture.
[10]

e The reaction mixture is stirred in the ice bath for 30 minutes, followed by stirring at room
temperature for 3 hours.[10]

e Upon completion, the reaction is quenched by the careful addition of water.
e The product is extracted with dichloromethane.
e The organic layer is concentrated under reduced pressure.

e The crude product is recrystallized from ethanol to yield colorless plates of 4-
Phenylbenzophenone.[10]

UV Curing of an Acrylate Formulation with Irgacure 184

This protocol provides a general workflow for the UV curing of a simple acrylate formulation.

Materials:

Acrylate monomer or oligomer (e.g., 1,6-hexanedioldiacrylate)

Irgacure 184

UV curing system with a medium-pressure mercury lamp

Substrate (e.g., glass slide)

Film applicator or spin coater

Procedure:
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Prepare a formulation by dissolving the desired concentration of Irgacure 184 (typically 1-4%
by weight) in the acrylate monomer/oligomer.[6] Ensure complete dissolution, which can be
aided by gentle warming and stirring.

Apply a thin film of the formulation onto the substrate using a film applicator or spin coater to
a defined thickness (e.g., 20-200 um).[6]

Expose the coated substrate to UV radiation from a medium-pressure mercury lamp. The
exposure time and intensity will depend on the specific formulation and desired degree of
cure.

The curing progress can be monitored in real-time using techniques like Real-Time FTIR
(RT-FTIR) by observing the disappearance of the acrylate double bond peak.

The properties of the cured film, such as hardness, adhesion, and yellowing, can then be
assessed.

Cytotoxicity Comparison

The potential toxicity of photoinitiators is a critical consideration, especially for applications in
biomedical devices and food packaging.

4-Phenylbenzophenone:

Some studies have raised concerns about the toxic potential of benzophenone and its
derivatives. For instance, certain benzophenones have been shown to exhibit cytotoxic
effects in various cell lines.[12] The European Chemicals Agency (ECHA) has reclassified 4-
Phenylbenzophenone as a substance suspected of damaging fertility or the unborn child.[13]

Irgacure 184:

o Studies on the cytotoxicity of Irgacure 184 have shown that it can decrease the viability of
human monocytes in a dose-dependent manner.[14][15][16] One study found that at
concentrations above 0.02% (w/v), a significant decrease in relative cell survival was
observed.[14][15][16] However, it is generally considered to have a better toxicological profile
than many other photoinitiators, making it a common choice for applications with higher
safety requirements.
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Visualizing the Mechanisms and Workflows

To better understand the processes involved, the following diagrams illustrate the
photoinitiation mechanisms and a typical experimental workflow.

Type I: Irgacure 184

UV Light (hv)
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Photoinitiation Mechanisms of 4-Phenylbenzophenone and Irgacure 184.
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/UV Curing Experimental Workflow\
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(Monomer + Photoinitiator)

2. Film Application
(Coating on Substrate)
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(Curing Process)

4. Cured Film Analysis
(FTIR, Hardness, etc.)
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A typical experimental workflow for UV curing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 4-Benzoylbiphenyl | C19H140 | CID 75040 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 2. CAS 2128-93-0: 4-Phenylbenzophenone | CymitQuimica [cymitquimica.com]

¢ 3. echemi.com [echemi.com]

¢ 4. longchangchemical.com [longchangchemical.com]

¢ 5. boldchem.com [boldchem.com]

¢ 6. xtgchem.cn [xtgchem.cn]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3052174?utm_src=pdf-body-img
https://www.benchchem.com/product/b3052174?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Benzoylbiphenyl
https://cymitquimica.com/cas/2128-93-0/
https://www.echemi.com/products/pid_Seven13253-4-benzoylbiphenyl.html
https://longchangchemical.com/product/photoinitiator-184-cas-947-19-3/
https://www.boldchem.com/product/irgacure-184-cas-947-19-3/
http://xtgchem.cn/upload/20110629045332.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

7. High Quality Photoinitiator 184 powder CAS 947-19-3 Manufacturer and Supplier | Zhuoer
[m.zhuoerchem.com]

8. chemimpex.com [chemimpex.com]

9. Self-initiation of UV photopolymerization reactions using tetrahalogenated bisphenol A
(meth)acrylates - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]

10. 4-phenyl benzophenone CAS No. 2128-93-0 | Tintoll [uvabsorber.com]
11. ptabdata.blob.core.windows.net [ptabdata.blob.core.windows.net]

12. Cytotoxic benzophenone and triterpene from Garcinia hombroniana - PubMed
[pubmed.ncbi.nim.nih.gov]

13. radtech.org [radtech.org]

14. Quantitation and human monocyte cytotoxicity of the polymerization agent 1-
hydroxycyclohexyl phenyl ketone (Irgacure 184) from three brands of aqueous injection
solution - PubMed [pubmed.ncbi.nlm.nih.gov]

15. Quantitation and Human Monocyte Cytotoxicity of the Polymerization Agent 1-
Hydroxycyclohexyl Phenyl Ketone (Irgacure 184) from Three Brands of Aqueous Injection
Solution [jstage.jst.go.jp]

16. okayama.elsevierpure.com [okayama.elsevierpure.com]
To cite this document: BenchChem. [Cross-validation of experimental results for Biphenyl-4-
yl-p-tolyl-methanone]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b3052174#cross-validation-of-experimental-results-
for-biphenyl-4-yl-p-tolyl-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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